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Compound of Interest

Compound Name: Palladium(ll) iodide

Cat. No.: B3021910

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety and handling information for Palladium(ll)
iodide (Pdl2). The following sections detail the toxicological properties, occupational exposure
limits, safe handling procedures, emergency protocols, and waste disposal of this compound,
tailored for professionals in research and development.

Chemical and Physical Properties

Palladium(ll) iodide is a black, crystalline solid that is insoluble in water.[1] It is a key
precursor and catalyst in various chemical syntheses. A summary of its key physical and
chemical properties is provided below.
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Property Value

Chemical Formula Pdlz

Molar Mass 360.23 g/mol [2]
Appearance Black crystals[1]

Density 6.003 g/cm3 at 25 °C[2]
Melting Point 350 °C (decomposes)[1][2]
Solubility Insoluble in water[1]

CAS Number 7790-38-7[2]

Toxicological Data and Hazard Identification

Palladium(ll) iodide is classified as a hazardous substance. The primary hazards include skin
irritation, serious eye irritation, and respiratory sensitization.[3]

GHS Hazard Statements:
e H315: Causes skin irritation.
o H319: Causes serious eye irritation.

o H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.

Acute Toxicity

Specific quantitative toxicity data, such as LD50 (Lethal Dose, 50%) or LC50 (Lethal
Concentration, 50%), for Palladium(ll) iodide is not readily available in published literature or
safety data sheets. However, data for the related compound, Palladium(ll) chloride (PdClz2), can
provide an indication of the potential toxicity of palladium salts.

Compound Route Species Value

Palladium(ll) chloride Oral Rat 2704 mg/kg
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Occupational Exposure Limits

Currently, there are no specific occupational exposure limits established for Palladium(ll)
iodide by major regulatory bodies such as OSHA, NIOSH, or ACGIH. However, general limits
for palladium and its compounds, as well as for nuisance dust, should be observed.

Agency Substance Limit

Inert or Nuisance Dust
OSHA ) ) 5 mg/m3
(Respirable fraction)

Inert or Nuisance Dust (Total
OSHA 15 mg/m?
dust)

Safe Handling and Personal Protective Equipment
(PPE)

Due to its hazardous nature, strict adherence to safety protocols is mandatory when handling
Palladium(ll) iodide.

Engineering Controls

o Work with Palladium(ll) iodide should be conducted in a well-ventilated area, preferably
within a certified chemical fume hood.

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.

Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles or a face shield are required.

o Skin Protection: Wear impervious gloves (e.g., nitrile) and a lab coat. Ensure full skin
coverage.

o Respiratory Protection: For operations that may generate dust, a NIOSH-approved respirator
with a particulate filter is recommended.
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Experimental Protocols: General Handling
Procedure

The following is a general protocol for handling Palladium(ll) iodide in a laboratory setting.
This should be adapted to the specific requirements of the experiment.

e Preparation:
o Ensure the work area (fume hood) is clean and uncluttered.
o Assemble all necessary glassware and equipment.
o Don the appropriate PPE as outlined in Section 3.2.

e Weighing and Transfer:

o Weigh the required amount of Palladium(ll) iodide in a tared, sealed container to
minimize dust generation.

o If transferring the solid, do so carefully to avoid creating airborne dust. Use a spatula or
powder funnel.

» Reaction Setup:
o Add the Palladium(ll) iodide to the reaction vessel within the fume hood.
o If the reaction is air-sensitive, utilize Schlenk line or glovebox techniques.
e Post-Reaction:
o Quench the reaction safely according to the specific experimental procedure.
o Clean all glassware thoroughly.
e Waste Disposal:

o Dispose of all waste containing Palladium(ll) iodide as hazardous waste in a clearly
labeled, sealed container.
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Emergency Procedures
First Aid Measures

 In case of skin contact: Immediately wash the affected area with plenty of soap and water for
at least 15 minutes. Remove contaminated clothing.

 In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

« If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.

 Ifingested: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Spill Response Workflow

A logical workflow for handling a Palladium(ll) iodide spill is crucial to ensure safety and
minimize contamination.
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Palladium(ll) lodide Spill Occurs

Small Spill (<1g) Large Spill (>1g) or Dust Cloud

Don appropriate PPE

Contain the spill with absorbent pads

Carefully sweep solid into a container

Decontaminate the area

Dispose of waste as hazardous

Report the incident

Click to download full resolution via product page

Caption: Workflow for a Palladium(ll) iodide spill response.
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Storage and Disposal
Storage

» Store Palladium(ll) iodide in a tightly closed container.
o Keep the container in a cool, dry, and well-ventilated place.

» Store away from incompatible materials such as acids and strong oxidizing agents.

Disposal

o All waste containing Palladium(ll) iodide must be treated as hazardous waste.
o Collect waste in a designated, sealed, and clearly labeled container.

» Dispose of the waste in accordance with all local, state, and federal regulations. Do not
dispose of it down the drain.

General Laboratory Safety Workflow

The following diagram illustrates a general workflow for safely working with Palladium(ll)
iodide in a laboratory setting.
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Experiment Planning

Conduct Risk Assessment

Gather Materials & PPE

Prepare Fume Hood

Clean Glassware & Area

Dispose of Hazardous Waste

Document Experiment

End of Procedure

Click to download full resolution via product page

Caption: General workflow for safe laboratory use of Palladium(ll) iodide.
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Incompatible Materials and Hazardous
Decomposition Products

e Incompatible Materials: Avoid contact with strong acids and oxidizing agents.

e Hazardous Decomposition Products: Thermal decomposition may produce hydrogen iodide
and palladium oxides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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